Hapalindole M
Hapalindole M
Brand Name:
Vulcanchem
CAS No.:
106865-64-9
VCID:
VC20806825
InChI:
InChI=1S/C21H24N2S/c1-5-21(4)10-9-15-18(19(21)23-12-24)13-11-22-16-8-6-7-14(17(13)16)20(15,2)3/h5-8,11,15,18-19,22H,1,9-10H2,2-4H3/t15-,18-,19+,21-/m0/s1
SMILES:
CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C
Molecular Formula:
C21H24N2S
Molecular Weight:
336.5 g/mol
Hapalindole M
CAS No.: 106865-64-9
Cat. No.: VC20806825
Molecular Formula: C21H24N2S
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106865-64-9 |
|---|---|
| Molecular Formula | C21H24N2S |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (2R,3R,4R,7S)-4-ethenyl-3-isothiocyanato-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraene |
| Standard InChI | InChI=1S/C21H24N2S/c1-5-21(4)10-9-15-18(19(21)23-12-24)13-11-22-16-8-6-7-14(17(13)16)20(15,2)3/h5-8,11,15,18-19,22H,1,9-10H2,2-4H3/t15-,18-,19+,21-/m0/s1 |
| Standard InChI Key | IFJQNMZCVDODPB-RMYQPGKMSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@H]2[C@@H]([C@H]1N=C=S)C3=CNC4=CC=CC(=C43)C2(C)C)C=C |
| SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C |
| Canonical SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C |
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